Cas no 893730-34-2 (6-Methyl-1H-indole-2-carboxamide)

• Product Name: 6-Methyl-1H-indole-2-carboxamide
• CAS No: 893730-34-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1088858
• PubChem ID: 4777851
• Update Time: 2025-06-08

6-Methyl-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1H-indole-2-carboxamide
• 893730-34-2
• DTXSID90406456
• Z319647978
• AKOS004119527
• CS-0282036
• SCHEMBL4741398
• DB-415138

• Inchi： 1S/C10H10N2O/c1-6-2-3-7-5-9(10(11)13)12-8(7)4-6/h2-5,12H,1H3,(H2,11,13)
• InChI Key： XRYVKAFQUAQPLY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC(C)=CC=2N1)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.9Ų

Additional information on 6-Methyl-1H-indole-2-carboxamide

Comprehensive Overview of 6-Methyl-1H-indole-2-carboxamide (CAS No. 893730-34-2): Properties, Applications, and Research Insights

6-Methyl-1H-indole-2-carboxamide (CAS No. 893730-34-2) is a specialized organic compound belonging to the indole carboxamide family. Its molecular structure features a methyl group at the 6-position of the indole ring, coupled with a carboxamide functional group at the 2-position. This unique arrangement grants the molecule distinct chemical and biological properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Researchers and industry professionals often search for terms like "6-Methyl-1H-indole-2-carboxamide synthesis," "CAS 893730-34-2 applications," or "indole derivatives in drug discovery," reflecting its relevance in cutting-edge scientific endeavors.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. For instance, its moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for laboratory-scale reactions. Recent studies highlight its potential as a building block for designing novel heterocyclic compounds, particularly in the development of small-molecule inhibitors targeting enzymatic pathways. This aligns with the growing demand for precision medicine and targeted therapies, topics frequently explored in academic and industrial forums.

In the context of drug discovery, 6-Methyl-1H-indole-2-carboxamide serves as a scaffold for modulating protein-protein interactions (PPIs). Its indole core mimics tryptophan residues, enabling selective binding to biological targets. Searches for "indole-based drug candidates 2024" or "PPI modulators in oncology" often reference such derivatives. Additionally, its role in agrochemical research—particularly in designing eco-friendly pesticides—has gained traction, resonating with global trends toward sustainable agriculture.

From a synthetic chemistry perspective, CAS 893730-34-2 is typically prepared via multistep organic synthesis, involving reactions like Fischer indole synthesis or palladium-catalyzed coupling. Optimization of these methods is a hot topic, with queries such as "green synthesis of indole carboxamides" or "catalytic amidation techniques" reflecting industry priorities. The compound's structural versatility also makes it a candidate for crystal engineering and supramolecular chemistry, areas gaining attention due to their applications in optoelectronic materials.

Quality control and analytical characterization of 6-Methyl-1H-indole-2-carboxamide rely on techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure compliance with regulatory standards, a concern echoed in searches for "HPLC purity analysis of indole derivatives." Furthermore, the compound's stability under varying pH and temperature conditions is frequently investigated, addressing questions like "degradation pathways of carboxamides."

In summary, 6-Methyl-1H-indole-2-carboxamide (CAS No. 893730-34-2) exemplifies the intersection of chemical innovation and applied science. Its multifaceted applications—from pharmaceutical intermediates to material science precursors—underscore its value in contemporary research. As interest in tailored molecular design and sustainable chemistry grows, this compound will likely remain a focal point for scientific advancement.